Cas no 365543-21-1 (ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate)

• Product Name: ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate
• CAS No: 365543-21-1
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• MDL: MFCD12546739
• CID: 1475052
• Update Time: 2025-07-23

ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate
• Benzoic a<wbr>
• Ethyl 2-a<wbr>
• LogP

• MDL： MFCD12546739
• Inchi： 1S/C20H18O6/c1-3-23-20(22)19-15(5-4-6-17(19)26-13(2)21)9-7-14-8-10-16-18(11-14)25-12-24-16/h4-11H,3,12H2,1-2H3/b9-7+
• InChI Key： OCNKZAPTPXVZOF-VQHVLOKHSA-N
• SMILES： O1COC2C=CC(/C=C/C3C=CC=C(C=3C(=O)OCC)OC(C)=O)=CC1=2

Computed Properties

• Exact Mass: 354.11034

Experimental Properties

• PSA: 71.06

Additional information on ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate

Introduction to Ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate (CAS No. 365543-21-1)

Ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate, identified by its CAS number 365543-21-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzophenone derivatives, characterized by its unique structural features that include an acetoxy group and a conjugated vinyl moiety linked to a benzene ring. The presence of the 1,3-benzodioxol-5-yl group further enhances its molecular complexity, making it a subject of interest for various applications in synthetic chemistry and drug development.

The structural configuration of ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate imparts distinct chemical properties that make it valuable in multiple domains. The benzophenone core is well-known for its role in photochemical reactions and as a precursor in the synthesis of more complex molecules. The acetoxy group not only influences the compound's solubility and reactivity but also serves as a protective group in synthetic pathways. Additionally, the conjugated vinyl side chain introduces electrophilic sites that can participate in various organic transformations, including addition and coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of benzophenone derivatives. The specific arrangement of functional groups in ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate has led researchers to investigate its possible applications in medicinal chemistry. Studies have suggested that this compound may exhibit bioactivity due to its ability to interact with biological targets. For instance, the 1,3-benzodioxol-5-yl moiety is known to be present in several natural products with demonstrated pharmacological effects, including antimicrobial and anti-inflammatory properties.

The synthesis of ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the vinyl group into the benzophenone framework is particularly critical, as it determines the compound's reactivity and potential downstream applications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis but also allow for modifications that can tailor the compound's properties for specific applications.

Recent research has highlighted the importance of understanding the electronic and steric effects contributed by different functional groups in ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate. Computational studies have been instrumental in predicting the compound's behavior in various chemical environments. These studies have revealed insights into how the molecule might interact with biological targets at a molecular level, providing a foundation for designing more effective drug candidates. The integration of experimental data with computational modeling has become a cornerstone in modern drug discovery processes.

The pharmaceutical industry has shown particular interest in benzophenone derivatives due to their versatility as intermediates in drug synthesis. Ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate serves as a valuable building block for constructing more complex molecules with desired pharmacological profiles. Its structural features allow for modifications that can fine-tune its bioactivity, making it a promising candidate for further development. Researchers are exploring its potential use in treating various diseases by modifying its chemical structure to enhance its efficacy and reduce side effects.

Moreover, ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]benzoate has found applications beyond pharmaceuticals. In materials science, for example, its ability to undergo photochemical reactions makes it useful in developing advanced materials such as organic semiconductors and photovoltaic devices. The compound's unique electronic properties contribute to its role in creating novel materials with enhanced performance characteristics. This interdisciplinary approach underscores the broad utility of benzophenone derivatives in both life sciences and materials engineering.

The future prospects of ethyl 2-acetoxy-6-[(E)-2-(1,3-benzodioxol-5-ylo])vinnyl]benzoate are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. Collaborative efforts between synthetic chemists and biologists are expected to yield innovative solutions for addressing complex challenges in medicine and materials science. As our understanding of molecular interactions continues to evolve, compounds like ethyl 2-acetoxy-yields [(E)-26(13-benzodioxol-ylo)]vinnyl]benzoate will undoubtedly play a crucial role in shaping these advancements.